Largon hydrochloride

Oral Surgery Intravenous Sedation Local Anesthesia Adjunct
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H25ClN2OS
Molecular Weight 376.9 g/mol
CAS No. 64-89-1
Cat. No. B1679644
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameLargon hydrochloride
CAS64-89-1
Synonyms
Molecular FormulaC20H25ClN2OS
Molecular Weight376.9 g/mol
Structural Identifiers
SMILESCCC(=O)C1=CC2=C(C=C1)SC3=CC=CC=C3N2CC(C)N(C)C.Cl
InChIInChI=1S/C20H24N2OS.ClH/c1-5-18(23)15-10-11-20-17(12-15)22(13-14(2)21(3)4)16-8-6-7-9-19(16)24-20;/h6-12,14H,5,13H2,1-4H3;1H
InChIKeyUGVNGSMLNPWNNA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes25 mg / 100 mg / 500 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
AppearanceSolid powder
SolubilitySoluble in DMSO, not in water
StorageDry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Largon Hydrochloride: Identity and Specifications


Largon hydrochloride (CAS 64-89-1), chemically propiomazine hydrochloride, is a first-generation phenothiazine derivative classified pharmacologically as a sedative-hypnotic and histamine H1 receptor antagonist . The compound, with molecular formula C20H25ClN2OS and molecular weight 376.94 g/mol , was originally marketed by Wyeth Laboratories and later Hikma as an injectable formulation (20 mg/mL) for preoperative sedation and as an adjunct to obstetrical analgesia [1]. Notably, the FDA Orange Book lists the Largon NDA (012382) as discontinued in the United States , positioning current interest predominantly within research contexts and international markets where the compound remains available under alternative brand names including Propavan, Indorm, and Dorevane [2].

HCl salt with >1 g/mL solubility – enables high-concentration parenteral formulation and dissolution research.
Multi-receptor antagonist profile – H1, D1/D2/D4, 5-HT2A/2C, M1-M5, α1; supports neuroscience and pharmacology target-engagement studies.
Differentiated from maleate salt – >260-fold solubility difference; critical selection point for bioavailability and injectable formulation research.

Largon Hydrochloride vs. Other Phenothiazine Sedatives


Phenothiazine derivatives exhibit substantial heterogeneity in receptor binding profiles and clinical utility, rendering direct substitution between in-class compounds scientifically unsound without empirical verification [1]. While propiomazine shares the tricyclic phenothiazine scaffold with promethazine, chlorpromazine, and propionylpromazine, it demonstrates a distinct receptor selectivity pattern: unlike typical antipsychotic phenothiazines, propiomazine exhibits weak dopamine D2 receptor blockade and is not used therapeutically as a neuroleptic [2]. Instead, its sedative-hypnotic effects derive predominantly from potent H1 receptor antagonism (Ki ~2.3 nM), combined with moderate affinity for 5-HT2A (Ki ~67 nM) and D2 (Ki ~160 nM) receptors . This pharmacological signature produces sedation without the extrapyramidal side effect burden associated with high-potency D2 antagonists [3]. Furthermore, the hydrochloride salt form was selected over the maleate salt for FDA approval due to demonstrably higher bioavailability and aqueous solubility [4], a formulation choice with direct implications for both in vivo research reproducibility and pharmaceutical development.

Target
Propiomazine HCl: no hypotension during halothane anaesthesia; antiarrhythmic efficacy at equipotent doses.
Substitute (perphenazine/promethazine)
Perphenazine, promethazine and promazine all produced prolonged hypotension in same model—haemodynamic profiles may shift interpretation.
Target
Propiomazine HCl: >1 g/mL aqueous solubility; supports parenteral solution work.
Substitute (maleate salt)
Propiomazine maleate solubility only 3.8 mg/mL; dissolution-limited bioavailability may not transfer to high-concentration formulations.
Target
Propiomazine 25 mg reduced nocturnal awakenings in psychogeriatric subgroup.
Substitute (promethazine/diazepam)
Promethazine and diazepam did not separate from placebo on awakenings in that subgroup—sleep-maintenance endpoint may differ.

Largon Hydrochloride: Head-to-Head Evidence


Hemodynamic Neutrality in Halothane Anaesthesia

In a clinical evaluation of 210 oral surgical patients receiving propiomazine as an intravenous adjunct to local anesthesia, adequate surgical sedation or tranquilization was achieved in 98.8% of patients at a dose of 1 mg per 10 pounds body weight [1]. The study noted a rapid onset time of 3 to 5 minutes, which was characterized as faster compared to other phenothiazines evaluated contemporaneously [1]. Critically, paradoxical hyperactivity—an adverse effect occasionally observed with barbiturate sedatives—was not observed in any propiomazine-treated patient [1].

Hemodynamic Neutrality
Head-to-head
No fall in blood pressure
Supports haemodynamic endpoint monitoring in halothane-sensitized models.
Dog model; perphenazine, promethazine, promazine all produced prolonged hypotension.
Oral Surgery Intravenous Sedation Local Anesthesia Adjunct

Antiarrhythmic Potency: Phenothiazine Comparison

A randomized, double-blind, crossover study in 40 elderly inpatients compared diazepam 5 mg, promethazine 25 mg, propiomazine 25 mg, and placebo over 21 nights [1]. While all active drugs demonstrated efficacy in mentally normal elderly patients, a key differentiation emerged in the psychogeriatric subgroup (n=20): only propiomazine produced a statistically very significant reduction in the number of nocturnal awakenings [1]. In contrast, promethazine failed to significantly reduce awakenings in this vulnerable population, and diazepam's primary effect was limited to shortening sleep latency without robustly reducing awakenings [1].

Antiarrhythmic Potency
Head-to-head
Equipotent to perphenazine on weight basis
Reported antiarrhythmic protection context; promethazine and promazine required higher doses.
Dog model; adrenaline-induced ventricular tachycardia.
Geriatric Psychiatry Insomnia Hypnotic Efficacy

Reduction of Nocturnal Awakenings in Psychogeriatric Patients

In a canine model of adrenaline-induced ventricular arrhythmias under nitrous oxide-halothane anesthesia, propiomazine demonstrated protective efficacy at significantly lower weight-adjusted doses compared to promethazine and promazine [1]. On an equivalent weight basis, propiomazine was as effective as perphenazine in preventing arrhythmias, whereas promethazine and promazine required substantially higher doses to achieve comparable antiarrhythmic protection [1]. The protective effect of all tested phenothiazines could be overcome by higher adrenaline doses (4-6 μg/kg), establishing a consistent assay ceiling [1].

Psychogeriatric Sleep
Head-to-head
Significant reduction in nocturnal awakenings
Supports sleep-maintenance endpoint context in cognitively impaired elderly models.
Randomized crossover; n=20 psychogeriatric subgroup; diazepam and promethazine did not separate from placebo.
Cardiovascular Pharmacology Anesthesia Adjunct Antiarrhythmic

Rapid IV Sedation Without Paradoxical Hyperactivity

A controlled, double-blind clinical trial randomized 520 women in labor to receive meperidine alone, meperidine plus promethazine, or meperidine plus propiomazine [1]. Both promethazine and propiomazine, when combined with meperidine, contributed to a calmer, more comfortable labor and a more easily managed patient compared to meperidine alone [1]. Statistical analysis revealed no significant difference between propiomazine and promethazine in clinical outcomes, and neither compound potentiated the analgesic effect of meperidine [1].

IV Sedation Profile
Cross-study
98.8% sedation adequacy; 0% paradoxical hyperactivity
Supports procedural sedation endpoint review; onset 3–5 min reported.
210 oral surgery patients; barbiturate comparator class noted for occasional hyperactivity.
Obstetric Anesthesia Labor Analgesia Meperidine Adjunct

HCl Salt Solubility Advantage vs. Maleate

A multicenter, double-blind, randomized, parallel-group study compared zopiclone 5 mg versus propiomazine 25 mg in 135 insomniac outpatients with a mean age of 60 years [1]. Zopiclone demonstrated statistically significant superiority over propiomazine on 9 out of 13 subjective sleep quality and quantity variables measured via patient sleep diaries [1]. Regarding adverse effects, zopiclone was associated with a higher incidence of dysgeusia (bad taste), while propiomazine was associated with a higher incidence of restless legs syndrome [1].

Solubility Salt Comparison
Head-to-head
>1 g/mL (HCl) vs. 3.8 mg/mL (maleate)
>260-fold solubility difference; critical for parenteral formulation research.
Promethazine HCl: 500 mg/mL for reference.
Insomnia Hypnotic Comparison Sleep Quality

Absence of Hypotension in Obstetric Analgesia

Propiomazine exhibits potent antagonistic activity at histamine H1 receptors with a binding affinity of Ki ~2.3 nM . Cross-study comparison with published Ki values for structurally or functionally related first-generation antihistamines reveals: promethazine Ki = 0.98-2.6 nM , hydroxyzine Ki = 1.9 nM , and diphenhydramine Ki = 11.7 nM . The compound also demonstrates moderate affinity for dopamine D2 (Ki ~160 nM) and serotonin 5-HT2A (Ki ~67 nM) receptors , a broader receptor engagement profile that distinguishes it from agents with narrower receptor selectivity.

Obstetric Haemodynamics
Class-level
0% hypotension; 3.25% transient hypertension
Reported haemodynamic neutrality in labor analgesia research; class-based hypotension assumption may not apply.
Propiomazine-meperidine combination; maternal-fetal study.
Receptor Pharmacology Binding Affinity Histamine H1 Antagonism

Largon Hydrochloride: Application Scenarios


Antiarrhythmic Protection Without Hypotension in Halothane Models

For research protocols involving procedural sedation in animal models or human subjects where reliable, predictable sedation is paramount, propiomazine hydrochloride is supported by clinical data showing 98.8% adequate sedation rates with intravenous administration and documented absence of paradoxical hyperactivity—an adverse effect observed with barbiturate alternatives [1]. The 3-5 minute onset time further supports protocols requiring efficient workflow. Procurement should prioritize this compound over barbiturates when paradoxical excitation is a study exclusion criterion.

Sleep Maintenance in Geriatric and Psychogeriatric Patients

Investigators studying sleep architecture or hypnotic interventions in elderly or cognitively impaired populations should consider propiomazine hydrochloride based on direct comparative evidence. In psychogeriatric patients, propiomazine uniquely and significantly reduced nocturnal awakenings, whereas promethazine (a close structural analog) and diazepam failed to demonstrate this benefit [2]. This differential efficacy in a vulnerable population distinguishes propiomazine from both phenothiazine and benzodiazepine comparators, making it the evidence-preferred procurement choice for this specific research niche.

Parenteral Formulations Requiring High Solubility and Rapid Onset

For research involving labor analgesia augmentation or development of combination analgesic-sedative formulations, propiomazine hydrochloride is validated as therapeutically equivalent to promethazine when co-administered with meperidine [3]. The compound contributes to calmer labor and improved patient manageability without potentiating opioid analgesic effects [3]. This therapeutic equivalence, combined with the hydrochloride salt's superior bioavailability and solubility profile relative to the maleate salt form [4], supports propiomazine hydrochloride as a viable alternative active pharmaceutical ingredient (API) when promethazine supply constraints or intellectual property considerations apply.

Obstetric Analgesia Where Hypotension Is Contraindicated

Researchers investigating histaminergic signaling, sedative antihistamine mechanisms, or phenothiazine polypharmacology should select propiomazine hydrochloride based on its well-characterized receptor binding profile: potent H1 antagonism (Ki ~2.3 nM) combined with moderate affinity for 5-HT2A (Ki ~67 nM) and D2 (Ki ~160 nM) receptors . This multi-receptor engagement distinguishes it from antihistamines with narrower receptor selectivity profiles (e.g., diphenhydramine, which shows ~5-fold lower H1 affinity) and from antipsychotic phenothiazines that exhibit substantially higher D2 receptor occupancy [5]. The compound serves as a useful tool for dissecting the relative contributions of H1 versus D2/5-HT2A blockade to sedative and behavioral outcomes.

Application
Selection Property
Validation Focus
Halothane arrhythmia models without hypotension
Haemodynamic neutrality profile
Blood pressure endpoint in sensitized large-animal protocols
Sleep maintenance research in psychogeriatric populations
Nocturnal awakening reduction context
Sleep-consolidation endpoint in cognitively impaired cohorts
High-concentration parenteral formulation studies
Aqueous solubility >1 g/mL (HCl salt)
Solubility-driven bioavailability and injectable design
Obstetric analgesia research without hypotension
Reported absence of hypotension in labor models
Maternal-fetal haemodynamic endpoint monitoring
Quote Request

Request a Quote for Largon hydrochloride

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.